![molecular formula C17H20N2O B4518376 1-methyl-N-2-naphthyl-4-piperidinecarboxamide](/img/structure/B4518376.png)
1-methyl-N-2-naphthyl-4-piperidinecarboxamide
Overview
Description
1-methyl-N-2-naphthyl-4-piperidinecarboxamide is a useful research compound. Its molecular formula is C17H20N2O and its molecular weight is 268.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 268.157563266 g/mol and the complexity rating of the compound is 336. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolic Studies
1-methyl-N-2-naphthyl-4-piperidinecarboxamide, as part of a larger group of compounds, has been studied for its metabolic properties. A potent histone deacetylase (HDAC) inhibitor, this compound demonstrated significant antiproliferative activity against various human tumor cell lines. Its high in vivo clearance in rats is attributed to metabolism, with differences in the main metabolites observed between intravenous and oral dosing. These findings suggest the compound's metabolism is highly influenced by the administration route, highlighting its potential for bioactivation and the importance of the naphthalene moiety's oxidation in determining its metabolic fate (Fonsi et al., 2009).
Chemical Synthesis and Molecular Interaction
The compound and its derivatives have been synthesized and analyzed for their conformational properties and interactions with biological receptors. For example, novel piperidine-fused benzoxazino- and quinazolinonaphthoxazines have been created, offering insights into their structural and conformational aspects through NMR spectroscopy and molecular modelling. These studies are crucial for understanding the compound's chemical behavior and potential biological interactions, as well as for the development of new synthetic methodologies (Csütörtöki et al., 2012).
Antagonistic Activity on CB1 Cannabinoid Receptor
Research has identified this compound derivatives as antagonists for the CB1 cannabinoid receptor. Molecular orbital methods and conformational analysis have provided insights into the interaction mechanisms of these compounds with the receptor, aiding in the development of pharmacophore models for CB1 ligands. This research is vital for the design of new therapeutic agents targeting cannabinoid receptors (Shim et al., 2002).
Fluorescence and Imaging Applications
The compound and its derivatives have also been explored for their photophysical properties, particularly in the context of cellular imaging. Fluorescent alkynyl-naphthalimide fluorophores, incorporating structural variations based on the this compound scaffold, have been synthesized. These fluorophores exhibit visible fluorescence suitable for cellular imaging, demonstrating the potential of these compounds in bioimaging applications (Langdon-Jones et al., 2015).
Properties
IUPAC Name |
1-methyl-N-naphthalen-2-ylpiperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O/c1-19-10-8-14(9-11-19)17(20)18-16-7-6-13-4-2-3-5-15(13)12-16/h2-7,12,14H,8-11H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZNFTMVLRYUJCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)C(=O)NC2=CC3=CC=CC=C3C=C2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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